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Compound of Interest

Compound Name: Diethyl ethylphosphonate

Cat. No.: B117055

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl ethylphosphonate (DEEP), CAS No. 78-38-6, is an organophosphorus compound
with the chemical formula C6H1503P.[1] It presents as a colorless to pale yellow liquid with a
mild, sweet odor.[2][3] This compound is a versatile intermediate in organic synthesis and finds
applications as a flame retardant, plasticizer, and in the synthesis of pesticides and herbicides.
[4][5][6] This guide provides a comprehensive overview of its physical and chemical properties,
experimental protocols for their determination, and key chemical reactions.

Physical and Chemical Properties

The physical and chemical properties of Diethyl ethylphosphonate are summarized in the
tables below. These properties are crucial for its handling, application, and in the design of
synthetic routes.

Table 1: Physical Properties of Diethyl
Ethylphosphonate
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Property Value Reference(s)
Molecular Weight 166.16 g/mol [21[7]
Appearance Colorless liquid [2][4]
Odor Mild, sweet [2]
Density 1.024 g/mL at 20 °C [7]
Boiling Point 198 °C at 760 Torr [8][9]
82-83 °C at 11 mmHg [10][11]
Melting Point Not available [12]
Flash Point 90 °C (closed cup) [7]
105 °C [8][10][13]
Refractive Index (n20/D) 1.4163 - 1.417 [21[7]
Vapor Pressure 0.31 mmHg [2]
7.501 mbar at 20 °C [12]
Slightly soluble in water.
Miscible with alcohol, ether,
Solubility and other organic solvents like  [2][4][5][10]

chloroform and

dichloromethane.

Table 2: Spectral Data for Diethyl Ethylphosphonate
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Spectrum Type

Data Reference

Sadtler Research Laboratories Spectral

1H NMR _
Collection: 11841

13C NMR Available in spectral databases.
F.M.KHARRASOVA, V.D.EFIMOVA,
SH.S.BIKEEV, R.A.SALAKHUTDINOV (1979)

3P NMR )
Zhurn.Obsch.Khim.(Russ. Lang.): v.49, N11,
2442-2446

R Sadtler Research Laboratories Prism Collection:

10613

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data Center

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined

below. These represent general methodologies and may be adapted based on available

instrumentation.

Boiling Point Determination (Micro Scale)

The boiling point can be determined using a micro-boiling point apparatus.[13]

Sample Preparation: A small volume (approximately 0.5 mL) of Diethyl ethylphosphonate

is placed into a small test tube. A boiling chip is added to ensure smooth boiling.

o Apparatus Setup: The test tube is placed in a heating block. A thermometer is suspended in

the test tube with the bulb positioned just above the liquid surface to measure the vapor

temperature.

e Heating: The sample is heated gently.

o Measurement: As the liquid boils and a reflux ring of condensing vapor becomes visible on

the side of the test tube, the temperature is recorded when the reflux ring is stable and level

with the thermometer bulb. This temperature is the boiling point.[11]
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Density Measurement

The density of Diethyl ethylphosphonate can be accurately measured using a pycnometer or
a digital density meter.[6][10]

e Using a Pycnometer:
o The mass of a clean, dry pycnometer is accurately determined.

o The pycnometer is filled with Diethyl ethylphosphonate, ensuring no air bubbles are
present.

o The filled pycnometer is placed in a thermostatically controlled water bath to bring the
liquid to the desired temperature (e.g., 20 °C).

o The pycnometer is removed from the bath, carefully dried, and its mass is determined.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[10]

e Using a Digital Density Meter:

o The instrument, which often utilizes an oscillating U-tube, is calibrated with a standard of
known density.[7]

o The sample is injected into the measurement cell.

o The instrument measures the change in oscillation frequency and calculates the density,
which is then displayed.[10]

Refractive Index Measurement

An Abbe refractometer is commonly used for this measurement.[14][15]

o Calibration: The refractometer is calibrated using a standard of known refractive index, such
as distilled water.
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Sample Application: A few drops of Diethyl ethylphosphonate are placed on the prism of
the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

Reading: The refractive index is read from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.[16]

'H NMR Spectroscopy

Sample Preparation: Approximately 5-25 mg of Diethyl ethylphosphonate is dissolved in
about 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs) in a clean, dry NMR tube.[17] An
internal standard, such as tetramethylsilane (TMS), may be added for chemical shift
calibration.[17] The sample should be free of any solid particles.

Data Acquisition: The NMR tube is placed in the spectrometer. The magnetic field is
shimmed to achieve homogeneity. A standard proton NMR experiment is then run.

Processing: The resulting Free Induction Decay (FID) is Fourier transformed, and the
spectrum is phased and baseline corrected. The chemical shifts, integrations, and coupling
patterns are then analyzed.

Chemical Properties and Reactivity

Diethyl ethylphosphonate is a stable compound under normal conditions.[2] However, it

undergoes several important chemical reactions.

Hydrolysis

Diethyl ethylphosphonate is susceptible to hydrolysis under both acidic and basic conditions,

leading to the formation of ethyl ethylphosphonate and subsequently ethylphosphonic acid.[3]

[12] The hydrolysis proceeds in a stepwise manner.[18][19]
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Caption: Hydrolysis of Diethyl ethylphosphonate.

Reactivity with Reducing and Oxidizing Agents

o Strong Reducing Agents: In the presence of strong reducing agents like hydrides,
organophosphates such as Diethyl ethylphosphonate can form highly toxic and flammable
phosphine gas.[1][4][14]

o Oxidizing Agents: Partial oxidation by strong oxidizing agents can lead to the release of toxic
phosphorus oxides.[1][4][14] It is incompatible with strong oxidizing agents.[4]

Michaelis-Arbuzov Reaction

A common method for the synthesis of Diethyl ethylphosphonate is the Michaelis-Arbuzov
reaction, which involves the reaction of triethyl phosphite with an ethyl halide (e.g., ethyl iodide
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or ethyl bromide).[1][20]

Michaelis-Arbuzov Synthesis of Diethyl Ethylphosphonate

Triethyl Phosphite + Ethyl Halide
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Caption: Workflow for the synthesis of Diethyl ethylphosphonate.

Safety and Handling
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Diethyl ethylphosphonate is considered a hazardous substance.[12] It is harmful if swallowed
and causes serious eye irritation or damage.[12][21] It is also an irritant to the skin and
respiratory system.[12][22] Appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, should be worn when handling this
compound.[12] Work should be conducted in a well-ventilated area or a fume hood.[12]

Conclusion

Diethyl ethylphosphonate is a valuable organophosphorus compound with well-defined
physical and chemical properties. A thorough understanding of these characteristics, along with
its reactivity and appropriate handling procedures, is essential for its safe and effective use in
research and industrial applications. The experimental protocols provided in this guide offer a
foundation for the accurate determination of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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